Cas no 1806400-07-6 (2-Amino-4-ethylphenylpropanal)

• Product Name: 2-Amino-4-ethylphenylpropanal
• CAS No: 1806400-07-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4794328
• Update Time: 2025-05-26

2-Amino-4-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-ethylphenylpropanal

• Inchi： 1S/C11H15NO/c1-3-9-4-5-10(8(2)7-13)11(12)6-9/h4-8H,3,12H2,1-2H3
• InChI Key： MXWJSJVORDHATL-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(CC)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-4-ethylphenylpropanal

Professional Introduction to Compound with CAS No. 1806400-07-6 and Product Name: 2-Amino-4-ethylphenylpropanal

2-Amino-4-ethylphenylpropanal, identified by the Chemical Abstracts Service (CAS) number 1806400-07-6, is a compound of significant interest in the field of chemical and biomedical research. This aldehyde derivative, featuring both an amino group and an ethyl substituent on a phenyl ring, has garnered attention due to its structural versatility and potential applications in pharmaceutical synthesis. The compound's unique molecular framework positions it as a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The structural composition of 2-Amino-4-ethylphenylpropanal includes a phenyl ring substituted at the 4-position with an ethyl group, while the 2-position bears an amino functional group. This configuration imparts distinct chemical properties that make it useful in various synthetic pathways. The presence of both an aldehyde (CHO) and an amino (NH₂) group allows for diverse reactions, including condensation, reduction, and oxidation processes, which are pivotal in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes and their derivatives. 2-Amino-4-ethylphenylpropanal has been studied for its possible role in synthesizing bioactive molecules. Research indicates that compounds with similar structural motifs may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases. The amino group at the 2-position can be particularly modified to introduce further functionalization, enabling the creation of more complex molecules with tailored biological activities.

One of the most compelling aspects of 2-Amino-4-ethylphenylpropanal is its utility as a building block in organic synthesis. The aldehyde functionality serves as a reactive site for forming new bonds, while the amino group can participate in Schiff base formation or act as a nucleophile in various reactions. These characteristics make it a versatile precursor for constructing heterocyclic compounds, which are prevalent in many modern pharmaceuticals.

Recent advancements in computational chemistry have further highlighted the importance of 2-Amino-4-ethylphenylpropanal in drug design. Molecular modeling studies suggest that derivatives of this compound may interact with specific biological targets, offering insights into potential therapeutic applications. For instance, modifications at the ethyl substituent or the phenyl ring could enhance binding affinity to enzymes or receptors involved in disease pathways.

The synthesis of 2-Amino-4-ethylphenylpropanal itself is another area of active investigation. Researchers have developed efficient synthetic routes that optimize yield and purity while minimizing side reactions. These methods often involve multi-step processes starting from readily available aromatic precursors, underscoring the compound's accessibility for industrial-scale production if needed.

In conclusion, 2-Amino-4-ethylphenylpropanal (CAS No. 1806400-07-6) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and reactivity profile offer numerous opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a key intermediate in the synthesis of bioactive molecules addressing various health challenges.